4-(3-Methylsulfonylphenyl)-2-nitrophenol

• IUPAC Name: 4-(3-methylsulfonylphenyl)-2-nitrophenol
• InChI: InChI=1S/C13H11NO5S/c1-20(18,19)11-4-2-3-9(7-11)10-5-6-13(15)12(8-10)14(16)17/h2-8,15H,1H3
• InChI Key: DIQDOAYMPMGPBF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C13H11NO5S
• DSSTOX Substance ID: DTXSID20686320
• Molecular Weight: 293.30 g/mol
• CAS No.: 1261975-65-8

Description

4-(3-Methylsulfonylphenyl)-2-nitrophenol (CAS: 97-10-9) is a nitrophenol derivative characterized by a methylsulfonyl (-SO₂CH₃) substituent at the 3-position of the phenyl ring attached to the 2-nitrophenol backbone. Key properties include:

• Molecular weight: 217.20 g/mol
• Physical state: Liquid at room temperature .
• Synonyms: 2-Nitro-4-methylsulfonylphenol, Phenol-4-(methylsulfonyl)-2-nitro .
• Applications: Primarily used as a laboratory reagent and intermediate in organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Methylsulfonylphenyl)-2-nitrophenol typically involves a multi-step process:

Nitration: The starting material, phenol, undergoes nitration to introduce the nitro group at the ortho position.

Sulfonation: The nitrophenol is then subjected to sulfonation using methylsulfonyl chloride in the presence of a base such as pyridine to introduce the methylsulfonyl group at the meta position relative to the hydroxyl group.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(3-Methylsulfonylphenyl)-2-nitrophenol can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Oxidation: The methylsulfonyl group can be oxidized to a sulfone using oxidizing agents like hydrogen peroxide.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon (Pd/C) catalyst.

Substitution: Alkyl halides in the presence of a base such as sodium hydride.

Oxidation: Hydrogen peroxide or other peroxides.

Major Products

Reduction: 4-(3-Methylsulfonylphenyl)-2-aminophenol.

Substitution: Various ethers or esters depending on the alkyl halide used.

Oxidation: 4-(3-Methylsulfonylphenyl)-2-nitrosulfone.

Scientific Research Applications

4-(3-Methylsulfonylphenyl)-2-nitrophenol has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds.

Materials Science: Its derivatives can be used in the development of advanced materials with specific electronic or optical properties.

Biological Studies: It can serve as a probe or reagent in biochemical assays to study enzyme activities or protein interactions.

Mechanism of Action

The mechanism of action of 4-(3-Methylsulfonylphenyl)-2-nitrophenol depends on its specific application. In medicinal chemistry, its derivatives may act by interacting with specific molecular targets such as enzymes or receptors, modulating their activity. The nitro group can participate in redox reactions, while the methylsulfonyl group can enhance the compound’s solubility and stability.

Comparison with Similar Compounds

Substituent Variations and Physical Properties

The compound’s structural analogs differ in substituent type, position, and electronic effects. Below is a comparative analysis:

Compound Name	CAS Number	Substituent	Molecular Weight	Physical State	Solubility	Key Features
4-(3-Methylsulfonylphenyl)-2-nitrophenol	97-10-9	3-Methylsulfonylphenyl	217.20	Liquid	Organic solvents	Strong electron-withdrawing group
4-(3-Chlorophenyl)-2-nitrophenol	1261945-54-3	3-Chlorophenyl	233.63	Solid	Not specified	Electron-withdrawing halogen
4-(3,5-Dichlorophenyl)-2-nitrophenol	1261975-42-1	3,5-Dichlorophenyl	268.08	Solid	Not specified	Increased steric bulk
4-(2,3-Difluorophenyl)-2-nitrophenol	1261909-13-0	2,3-Difluorophenyl	239.17	Not specified	Not specified	Fluorine-induced hydrophobicity
4-(1-Adamantyl)-2-nitrophenol	-	1-Adamantyl	257.33	Solid	Ethanol, CH₂Cl₂	Bulky alkyl group

Key Observations :

• Physical State : The methylsulfonyl derivative is a liquid, whereas halogenated analogs (e.g., 3-chloro, 3,5-dichloro) and adamantyl-substituted derivatives are solids. This difference may arise from reduced intermolecular forces in the methylsulfonyl compound due to its planar geometry .
• Solubility : Adamantyl and methylsulfonyl derivatives show solubility in organic solvents, aligning with their use in synthetic chemistry .

Structural and Spectroscopic Comparisons

• Hydrogen Bonding: Analogous to salicylideneaniline derivatives (e.g., ), the 2-nitrophenol backbone facilitates strong O–H∙∙∙N hydrogen bonds, which stabilize molecular packing. Substituents like methylsulfonyl may disrupt hydrogen bonding networks compared to smaller groups like -Cl .
• IR Spectroscopy: The nitro group’s stretching vibrations (~1520–1350 cm⁻¹) and hydroxyl peaks (~3300 cm⁻¹) are common across nitrophenols. Substituents like -SO₂CH₃ introduce additional S=O stretches (~1350–1150 cm⁻¹) .